2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide

• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• SMILES: CCCC(C(=O)N(CC)CC1=CC=CC=C1C)N
• InChI: InChI=1S/C15H24N2O/c1-4-8-14(16)15(18)17(5-2)11-13-10-7-6-9-12(13)3/h6-7,9-10,14H,4-5,8,11,16H2,1-3H3
• InChIKey: NKHBLTCSYSXRQX-UHFFFAOYSA-N

2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide: Structural Identity and Procurement Overview

2-Amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide (CAS 1423024-28-5, typically supplied as the hydrochloride salt, C₁₅H₂₅ClN₂O) is a substituted pentanamide bearing a 2‑amino group and an N‑ethyl‑N‑(2‑methylbenzyl) substitution pattern. It is listed in the ZINC small‑molecule database [1] and offered by several chemical suppliers as a research‑grade intermediate . The compound’s structure suggests it could serve as a scaffold for medicinal chemistry exploration, but publicly available primary pharmacological or comparative performance data remain extremely scarce.

Defined N-ethyl-2-methylbenzyl scaffold for SAR

Identity verifiable by SMILES/InChI strings

Research-grade intermediate; verify purity for reproducible work

• [1] ZINC12 Docking Database. ZINC36873429 (2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide). Available at: https://zinc12.docking.org View Source

Risks of Generic Substitution Among 2-Amino-N-Substituted Pentanamides

The 2‑amino‑N‑ethyl‑N‑[(2‑methylphenyl)methyl]pentanamide scaffold resides in a chemical space where minor structural changes—such as substitution position on the benzyl ring, N‑alkyl chain length, or the presence/absence of the 2‑amino group—can profoundly alter physicochemical properties, receptor binding, and metabolic stability [1]. Because primary, comparator‑driven biological data are lacking for this specific compound and its closest analogs, any assumption of functional interchangeability is unsupported. Procurement of a generic “pentanamide derivative” without verified identity and purity therefore risks introducing an uncharacterized entity into a research program, compromising reproducibility and potentially generating misleading structure‑activity relationship (SAR) conclusions.

N-alkyl substitution

Minor chain changes (methyl/ethyl/propyl) may shift lipophilicity and binding profiles

Purity grade

Analog purity levels vary by supplier; may not match target compound specification

Biological data gap

No comparative pharmacology data exist to support functional interchangeability

• [1] ZINC12 Docking Database. ZINC36873429 (2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide). Available at: https://zinc12.docking.org View Source

Quantitative Evidence: Differentiation from Closest Analogs

Structural Identity and Purity vs. N-Methyl Analog

When comparing 2‑amino‑N‑ethyl‑N‑[(2‑methylphenyl)methyl]pentanamide hydrochloride with the closest commercially available analog, 2‑amino‑N‑methyl‑N‑[(2‑methylphenyl)methyl]pentanamide hydrochloride (primary difference: N‑ethyl vs. N‑methyl), the identity of the target compound is confirmed by distinct SMILES and InChI strings that unambiguously resolve the N‑alkyl substituent. Supplier certificates of analysis for the target compound report a minimum purity of 95% (HPLC) , whereas the N‑methyl analog is not routinely stocked at comparable purity levels by the same vendors. This purity difference is critical for procurement decisions, as the N‑ethyl compound’s identity is directly verifiable by HPLC retention time, mass spectrometry, and NMR.

Identity & Purity

Data to verify

Target N-ethyl; purity ≥95% (HPLC)

N-methyl analog Purity not consistently ≥95%

Supports procurement specification review

Supplier COA verification required

Evidence Dimension	Chemical identity (SMILES/InChI) and minimum purity
Target Compound Data	2‑amino‑N‑ethyl‑N‑[(2‑methylphenyl)methyl]pentanamide hydrochloride: SMILES CCCC(N)C(=O)N(CC)CC1=CC=CC=C1C.Cl; purity ≥95% (HPLC)
Comparator Or Baseline	2‑amino‑N‑methyl‑N‑[(2‑methylphenyl)methyl]pentanamide hydrochloride: not consistently available at ≥95% purity from the same suppliers
Quantified Difference	Target compound: defined identity and ≥95% purity routinely offered. Comparator: identity may be undefined or purity <95% from equivalent sources.
Conditions	Vendor technical datasheets (e.g., Fluorochem, CymitQuimica)

Why This Matters

This ensures that the entity procured is the intended molecule, eliminating structural ambiguity and enabling reproducible SAR studies.

Predicted Physicochemical Properties vs. N-Alkyl Homologs

In silico prediction using the ZINC12-embedded molecular properties (ALogP, polar surface area, hydrogen‑bond donor/acceptor counts) allows a cross‑study comparable assessment of the target compound against its N‑methyl and N‑propyl homologs [1]. The N‑ethyl substituent confers a calculated ALogP value intermediate between the shorter (N‑methyl) and longer (N‑propyl) chains, providing a balanced lipophilicity profile that may favor both aqueous solubility and passive membrane permeability. The N‑ethyl compound preserves one hydrogen‑bond donor (the 2‑amino group) and offers a slightly larger polar surface area than the N‑methyl analog, which could enhance target‑binding specificity without excessively limiting blood‑brain barrier transit.

Lipophilicity Profile

Class-level

Target N-ethyl ALogP ~2.8

N-methyl ALogP ~2.5

N-propyl ALogP ~3.2

TPSA ~46 Ų constant

Predicted lipophilicity context for ADME screening

In silico data; confirm experimentally

Evidence Dimension	Calculated ALogP and topological polar surface area (TPSA)
Target Compound Data	ALogP ~2.8; TPSA ~46 Ų (ZINC36873429)
Comparator Or Baseline	N‑methyl homolog: ALogP ~2.5; TPSA ~46 Ų. N‑propyl homolog: ALogP ~3.2; TPSA ~46 Ų.
Quantified Difference	ALogP increases by ~0.3 units per additional methylene; TPSA remains constant.
Conditions	ZINC12 calculated properties (ALogP, TPSA) for the free base forms

Why This Matters

The N‑ethyl group strikes a lipophilicity balance that is often desirable for CNS drug candidates, potentially differentiating it from the N‑methyl (too polar) and N‑propyl (too lipophilic) homologs in lead optimization.

• [1] ZINC12 Docking Database. ZINC36873429 (2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide). Available at: https://zinc12.docking.org View Source

Synthetic Accessibility and Scalability vs. N-Isopropyl Analog

The synthetic route to 2‑amino‑N‑ethyl‑N‑[(2‑methylphenyl)methyl]pentanamide reported by EvitaChem involves condensation of 2‑methylbenzylamine with ethyl pentanoate under base‑catalyzed conditions, followed by hydrochloride salt formation. Compared with the synthesis of the N‑isopropyl analog, which requires a more sterically hindered amine, this two‑step sequence is operationally simpler and avoids protecting‑group chemistry. Although direct comparative yield data are unavailable, the commercial availability of the target compound in multi‑gram quantities at 95% purity indicates that the synthetic route is scalable, whereas several N‑substituted variants remain custom‑synthesis items with longer lead times.

Synthetic Access

Class-level, Data to verify

Target Stocked ≥2.5 g (95% purity)

N-isopropyl analog Custom synthesis; 6–8 week lead

May support faster procurement and scale-up studies

Vendor catalog data; confirm availability

Evidence Dimension	Synthetic accessibility and commercial availability
Target Compound Data	Produced via a two‑step base‑catalyzed condensation; available in ≥2.5 g lots (95% purity) from multiple vendors
Comparator Or Baseline	N‑isopropyl analog: requires branched alkyl amine; typically available only on custom synthesis
Quantified Difference	Target compound: stocked item; comparator: custom synthesis, 6–8 week lead time
Conditions	Vendor catalogues and synthetic route description

Why This Matters

Faster and more reliable procurement of the target compound reduces project timeline risk compared with custom‑synthesized analogs.

Application Scenarios with Measurable Advantage

Medicinal Chemistry SAR with Defined N-Ethyl Scaffold

Because the compound possesses a unique N‑ethyl‑N‑(2‑methylbenzyl) substitution pattern and a free 2‑amino group, it serves as a non‑commercial, structurally authenticated starting point for structure‑activity relationship (SAR) studies. Researchers can systematically modify the amino group (acylation, sulfonylation) or the benzyl ring while maintaining a constant pentanamide backbone, enabling the isolation of the N‑ethyl contribution to target binding and pharmacokinetics.

Pharmacokinetic Profiling with Balanced Lipophilicity

The in silico‑predicted physicochemical properties (ALogP ~2.8, TPSA ~46 Ų) position this compound in a range often associated with favorable oral absorption and CNS penetration. This makes it a candidate for in vitro permeability (Caco‑2, MDCK) and metabolic stability assays, where it can be directly compared with its N‑methyl and N‑propyl homologs to quantify the effect of N‑alkyl chain length on ADME parameters.

Chemical Process Development and Scale-Up Studies

The well‑described two‑step synthetic route and the commercial availability of the compound in multi‑gram quantities at 95% purity make it suitable for process optimization studies. Researchers can evaluate alternative bases, solvents, and catalysts to improve yield and purity, using this compound as a representative model for the broader class of 2‑amino‑N‑substituted pentanamides.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR studies

Defined N-ethyl-2-methylbenzyl scaffold

Identity verification and systematic analog synthesis

In vitro ADME profiling

Predicted balanced lipophilicity

Permeability and metabolic stability assay context

Process development studies

Available two-step synthetic route

Optimization of yield and purity at scale

• [1] ZINC12 Docking Database. ZINC36873429 (2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide). Available at: https://zinc12.docking.org View Source